Piperazine,1-phenyl-4-[2-(5-phenyl-2-oxazolyl)ethyl]-

• Molecular Formula: C21H23N3O
• Molecular Weight: 333.4 g/mol
• IUPAC Name: 5-phenyl-2-[2-(4-phenylpiperazin-1-yl)ethyl]-1,3-oxazole
• InChI: InChI=1S/C21H23N3O/c1-3-7-18(8-4-1)20-17-22-21(25-20)11-12-23-13-15-24(16-14-23)19-9-5-2-6-10-19/h1-10,17H,11-16H2
• InChI Key: NSKIAVMDKCAZIK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCC2=NC=C(O2)C3=CC=CC=C3)C4=CC=CC=C4

Description

Piperazine,1-phenyl-4-[2-(5-phenyl-2-oxazolyl)ethyl]- is a useful research compound. Its molecular formula is C21H23N3O and its molecular weight is 333.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

N-Phenacyl-3-(4-phenylpiperazine-1-yl)-proponamide (4.03 g; 0.011 mole) was mixed with polyphosphoric acid (36 g) and stirred and heated at 140° C. for 30 minutes. The mixture was dissolved in water (100 ml), cooled, and extracted (2 × 30 ml chloroform). The extracts were discarded and the aqueous phase basified to pH 9 with 50% aqueous NaOH solution. The emulsion formed was extracted with 3 × 100 ml chloroform, the extracts dried and evaporated. The crystalline residue was recrystallised from 60°-80° C. petroleum ether. Yield 2.6 g m.p. 84°-5° C.